Cas no 1864015-37-1 (4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride)

• Product Name: 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride
• CAS No: 1864015-37-1
• MF: C₁₄H₂₀ClN₅S
• MW: 325.86009979248
• MDL: MFCD26793311
• CID: 5162634
• PubChem ID: 72716666
• Update Time: 2025-09-24

4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride

• MDL： MFCD26793311
• Inchi： 1S/C14H19N5S.ClH/c1-2-4-13(5-3-1)19-14(16-17-18-19)20-11-8-12-6-9-15-10-7-12;/h1-5,12,15H,6-11H2;1H
• InChI Key： UYMXDGLOBULWIW-UHFFFAOYSA-N
• SMILES： N1CCC(CCSC2N(C3=CC=CC=C3)N=NN=2)CC1.[H]Cl

Additional information on 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride

Professional Introduction to 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride (CAS No. 1864015-37-1)

4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride

is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its CAS number 1864015-37-1, has garnered attention due to its unique structural properties and potential therapeutic applications. The presence of a piperidine ring linked to a sulfanylethyl group, further substituted with a phenyltetrazole moiety, endows it with distinctive chemical and biological characteristics that make it a valuable candidate for further investigation.

The piperidine moiety is a common structural feature in many pharmacologically active agents, known for its ability to enhance solubility and bioavailability. In particular, piperidine derivatives have been extensively studied for their role in central nervous system (CNS) drugs, cardiovascular agents, and antimicrobial compounds. The sulfanylethyl group introduces a polar sulfonamide functionality, which can contribute to the compound's interaction with biological targets and improve its pharmacokinetic profile.

The phenyltetrazole component is another critical feature of this compound. Tetrazole derivatives are well-documented for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties. The phenyl ring in this context likely enhances the compound's binding affinity and selectivity towards specific biological targets. This combination of structural elements suggests that 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride may exhibit multifaceted biological activities, making it a promising candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These tools have been instrumental in identifying potential drug candidates and optimizing their structures for improved efficacy and reduced toxicity. The use of virtual screening techniques has allowed for the rapid evaluation of large libraries of compounds, including derivatives like 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride, facilitating the discovery of novel therapeutic agents.

In addition to computational methods, experimental approaches such as high-throughput screening (HTS) have been employed to assess the biological activity of this compound. HTS allows for the rapid testing of thousands of compounds against various biological assays, providing valuable data on their potency and selectivity. Preliminary results from HTS studies suggest that 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride may exhibit significant activity against certain enzymatic targets, warranting further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. The hydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for pharmaceutical applications.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Piperidine derivatives have shown promise in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The phenyltetrazole moiety may contribute to its ability to modulate neurotransmitter systems involved in these disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Evaluation of the pharmacokinetic properties of 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride is crucial for determining its suitability as a drug candidate. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) need to be thoroughly investigated. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound's metabolic pathways and identify potential metabolites.

The safety profile of any pharmaceutical candidate must be carefully assessed before proceeding to clinical trials. Preclinical studies involving cell culture assays and animal models are essential for evaluating the compound's toxicity and potential side effects. These studies provide critical data on dosing regimens and safety margins that will guide subsequent clinical development.

The development pipeline for 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride is still in its early stages; however, preliminary findings are encouraging enough to warrant further investment in its exploration. Collaborative efforts between academic researchers and industry scientists are essential for advancing this compound from laboratory research to clinical application. Such collaborations can leverage expertise from various disciplines, including medicinal chemistry, pharmacology, bioinformatics, and clinical trials management.

In conclusion, 4-[2-(1-phenyltetrazol-5-yl)sulfanylethyl]piperidine:hydrochloride (CAS No. 1864015-37-1) represents a promising area of research in pharmaceutical chemistry. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic applications for this compound, it holds significant potential for improving human health outcomes.